Cas no 2703769-55-3 (2-(2,6-dioxopiperidin-3-yl)-5-{methyl(morpholin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(morpholin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703769-55-3
• MF: C₁₉H₂₂N₄O₅
• MW: 386.401784420013
• CID: 5615983
• PubChem ID: 165946717
• Update Time: 2025-07-09

2-(2,6-dioxopiperidin-3-yl)-5-{methyl(morpholin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2703769-55-3
• 2-(2,6-dioxopiperidin-3-yl)-5-{methyl[(morpholin-3-yl)methyl]amino}-2,3-dihydro-1H-isoindole-1,3-dione
• EN300-33374960
• 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(morpholin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C19H22N4O5/c1-22(9-11-10-28-7-6-20-11)12-2-3-13-14(8-12)19(27)23(18(13)26)15-4-5-16(24)21-17(15)25/h2-3,8,11,15,20H,4-7,9-10H2,1H3,(H,21,24,25)
• InChI Key： VECJNLOEAXLERB-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)CN(C)C1C=CC2C(N(C(C=2C=1)=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 386.15901982g/mol
• Monoisotopic Mass: 386.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(morpholin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione

Chemical Compound CAS No 2703769-55-3: A Comprehensive Overview

The chemical compound with CAS No 2703769-55-3, known as 2-(2,6-dioxopiperidin-3-yl)-5-{methyl(morpholin-3-yl)methylamino}-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological properties.

Structural Analysis: The molecule consists of a dihydroisoindole dione core, which is a common structural motif in pharmaceuticals and agrochemicals. The piperidinone ring system attached at the 2-position introduces additional rigidity and functional groups that enhance the molecule's stability and reactivity. The morpholine moiety at the 5-position further contributes to the compound's versatility by providing hydrogen bonding capabilities and modulating its pharmacokinetic properties.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient construction of this complex molecule. Researchers have employed multi-component reactions and asymmetric catalysis to achieve high yields and enantioselectivity. These methods not only streamline the synthesis process but also pave the way for large-scale production, making it more accessible for commercial applications.

Biological Activity: Studies have demonstrated that this compound exhibits potent antimicrobial activity, particularly against Gram-positive bacteria and certain fungal strains. Its ability to inhibit bacterial growth without inducing resistance makes it a promising candidate for antibiotic development. Additionally, preliminary results suggest potential anti-inflammatory properties, which could be explored for therapeutic applications in chronic inflammatory diseases.

Applications in Drug Discovery: The compound's unique combination of structural features makes it an attractive lead molecule in drug discovery programs. Its ability to modulate key biological pathways, such as those involved in neurodegenerative diseases, has been highlighted in recent research studies. Scientists are currently investigating its potential as a neuroprotective agent, with early findings indicating promising results in preclinical models.

Environmental Impact: As concerns about environmental sustainability grow, researchers are exploring the eco-friendly synthesis of this compound. Green chemistry approaches, including the use of renewable feedstocks and catalytic processes, are being implemented to reduce the environmental footprint of its production.

Future Directions: Ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects through structural modifications. Collaborative efforts between academia and industry are expected to accelerate its transition from the laboratory to clinical trials.

In conclusion, CAS No 2703769-55-3 represents a cutting-edge chemical entity with vast opportunities for innovation across multiple disciplines. Its continued exploration will undoubtedly contribute significantly to advancements in medicine, agriculture, and environmental science.